Cas no 153558-55-5 (Benzenebutanamide, N-propyl-)
Benzenebutanamide, N-propyl- structure
Product Name:Benzenebutanamide, N-propyl-
CAS No:153558-55-5
MF:C13H19NO
MW:205.296063661575
CID:1333360
Update Time:2024-08-18
Benzenebutanamide, N-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanamide, N-propyl-
-
- Inchi: 1S/C13H19NO/c1-2-11-14-13(15)10-6-9-12-7-4-3-5-8-12/h3-5,7-8H,2,6,9-11H2,1H3,(H,14,15)
- InChI Key: XTPYDPZDFVWCCJ-UHFFFAOYSA-N
- SMILES: C1(CCCC(NCCC)=O)=CC=CC=C1
Computed Properties
- Exact Mass: 205.14677
Experimental Properties
- Density: 0.974±0.06 g/cm3(Predicted)
- Boiling Point: 377.4±21.0 °C(Predicted)
- PSA: 29.1
- pka: 16.41±0.46(Predicted)
Benzenebutanamide, N-propyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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